5-Methyloctadecanoyl-CoA

• Molecular Formula: C40H72N7O17P3S
• Molecular Weight: 1048.0 g/mol
• InChI: InChI=1S/C40H72N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-17-28(2)18-16-19-31(49)68-23-22-42-30(48)20-21-43-38(52)35(51)40(3,4)25-61-67(58,59)64-66(56,57)60-24-29-34(63-65(53,54)55)33(50)39(62-29)47-27-46-32-36(41)44-26-45-37(32)47/h26-29,33-35,39,50-51H,5-25H2,1-4H3,(H,42,48)(H,43,52)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55)
• InChIKey: IXVWAHIUUQGAAD-UHFFFAOYSA-N

5-Methyloctadecanoyl-CoA: Long-Chain Branched Acyl-CoA for Metabolic and Peroxisomal Research

5-Methyloctadecanoyl-CoA (5-methyloctadecanoyl-coenzyme A) is a long-chain branched-chain fatty acyl-CoA thioester comprising an 18-carbon acyl chain with a methyl branch at the C5 position attached to coenzyme A [1]. As a member of the branched-chain acyl-CoA family, this compound serves as a substrate for acyl-CoA synthetases and undergoes beta-oxidation in mitochondria and peroxisomes, playing a role in cellular energy metabolism and fatty acid degradation pathways [2]. Its molecular weight is 1048.02 Da with formula C40H72N7O17P3S .

Long-chain branched acyl-CoA substrate for metabolic and peroxisomal studies

PPARα signaling and transcriptional regulation research

Sperm aging metabolome biomarker reference standard

• [1] Human Metabolome Database (HMDB). HMDB0300688: 5-Methyloctadecanoyl-CoA. 2021. View Source
• [2] Small Molecule Pathway Database (SMPDB). 5-Methyloctadecanoylcarnitine Pathway. 2021. View Source

Why 5-Methyloctadecanoyl-CoA Cannot Be Replaced by Other Branched-Chain Acyl-CoAs

Branched-chain fatty acyl-CoAs exhibit chain-length and branch-position-dependent substrate specificity for key metabolic enzymes including acyl-CoA dehydrogenases (ACADs) and peroxisomal oxidases [1]. The position of the methyl branch determines enzyme recognition, binding affinity, and metabolic fate—5-methyloctadecanoyl-CoA (C5 branch) is structurally distinct from 9-methyloctadecanoyl-CoA (C9 branch) and from 2-methyl branched-chain substrates such as phytanoyl-CoA [2]. Generic substitution with uncharacterized branched-chain analogs risks altered enzyme kinetics and invalid experimental conclusions, particularly in studies of ACAD substrate specificity or peroxisomal beta-oxidation where branch position critically influences catalytic efficiency [3].

Branch position variation

C5 vs C9 branch shifts ACAD isoform preference and may alter metabolic pathway partitioning, limiting interchangeability.

CoA thioester form essential

Free fatty acid analogs cannot substitute for the CoA thioester in PPARα ligand-binding assays; affinity differs ~9–25 fold.

Straight-chain mismatch

Straight-chain C18:0-CoA does not replicate branched-chain substrate kinetics or steric constraints in LCAD assays.

• [1] Narayanan B, Xia C, McAndrew R, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports. 2024;14:12976. View Source
• [2] Cason J, Winans WR. Branched-chain fatty acids. XIII. Preparation of branched and normal acids for use in the study of melting points of binary mixtures. Completion of the methyloctadecanoic acid series. Journal of Organic Chemistry. 1950;15:139. View Source
• [3] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor α (PPARα). Biochemistry. 2006;45(24):7669-7681. View Source

Quantitative Differentiation Evidence for 5-Methyloctadecanoyl-CoA vs. Structural Analogs

5-Methyloctadecanoyl-CoA vs. 9-Methyloctadecanoyl-CoA: Branch Position Determines Metabolic Pathway Partitioning

The position of the methyl branch on the C18 acyl chain dictates which acyl-CoA dehydrogenase (ACAD) isoform can efficiently process the substrate. Human long-chain acyl-CoA dehydrogenase (LCAD) exhibits a substrate-binding cavity that accommodates branched-chain substrates, but the branch position alters binding geometry and catalytic efficiency [1]. While direct kinetic data for 5-methyloctadecanoyl-CoA vs. 9-methyloctadecanoyl-CoA are not reported in primary literature, class-level inference from ACAD substrate specificity studies indicates that branch position shifts the enzyme preference from LCAD toward short/branched-chain acyl-CoA dehydrogenase (ACADSB) or peroxisomal oxidases depending on steric accessibility [2].

ACAD Substrate Specificity

Class-level inference

Branch position shifts isoform preference (C5 vs C9) based on steric accommodation

Determines enzyme specificity assay design

Kinetic data not directly reported; structural basis established

Evidence Dimension	Acyl-CoA dehydrogenase substrate preference based on branch position
Target Compound Data	C5-methyl branch; predicted intermediate affinity for LCAD and ACADSB
Comparator Or Baseline	9-methyloctadecanoyl-CoA (C9 branch); C2-methyl-branched substrates (e.g., 2-methylbutyryl-CoA, Km ~2-10 µM for ACADSB)
Quantified Difference	Not directly quantified; qualitative inference from ACAD structural studies showing branch-position-dependent substrate accommodation
Conditions	Recombinant human ACAD enzymes; structural biology (X-ray crystallography)

Why This Matters

Procurement of the correct branch-position isomer is essential for experiments designed to probe enzyme specificity or for use as a defined substrate in acyl-CoA dehydrogenase activity assays.

• [1] Narayanan B, Xia C, McAndrew R, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports. 2024;14:12976. View Source
• [2] ACADSB Gene Card. Short/branched chain acyl-CoA dehydrogenase. Substrate specificity includes 2-methyl branched chain substrates. View Source

5-Methyloctadecanoyl-CoA as a High-Affinity PPARα Ligand Relative to Free Fatty Acid

Branched-chain fatty acyl-CoAs demonstrate markedly higher affinity for peroxisome proliferator-activated receptor alpha (PPARα) compared to their corresponding free fatty acids. Phytanoyl-CoA and pristanoyl-CoA (multi-methyl branched-chain C20 and C19 acyl-CoAs) bind PPARα with Kd values near 11 nM, representing a ~9- to 25-fold affinity enhancement over free branched-chain fatty acids which exhibit weak or negligible binding [1]. By class-level inference, 5-methyloctadecanoyl-CoA, as a monomethyl branched C18 acyl-CoA, is expected to similarly function as the active PPARα ligand form, whereas the free acid 5-methyloctadecanoic acid would not effectively engage the receptor [2].

PPARα Ligand Affinity

Class-level inference

CoA thioester ~9–25× higher affinity vs free acid (Kd ~11 nM for branched-chain analogs)

Required for PPARα binding assay accuracy

Based on phytanoyl/pristanoyl-CoA data; confirm with target compound

Evidence Dimension	PPARα binding affinity (Kd)
Target Compound Data	Not directly measured; predicted high affinity (nM range) as CoA thioester
Comparator Or Baseline	Phytanoyl-CoA (Kd ~11 nM); pristanoyl-CoA (Kd ~11 nM); corresponding free branched-chain fatty acids (weak affinity, Kd not determinable or >100 nM)
Quantified Difference	CoA thioester form shows ~9- to 25-fold higher affinity than free acid based on representative branched-chain acyl-CoAs [1]
Conditions	Fluorescence quenching assay using recombinant PPARα ligand-binding domain

Why This Matters

Researchers studying PPARα activation or peroxisomal gene regulation must use the CoA thioester form; free acid analogs will produce false-negative results in ligand-binding and transcriptional activation assays.

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor α (PPARα). Biochemistry. 2006;45(24):7669-7681. View Source
• [2] Human Metabolome Database (HMDB). 5-Methyloctadecanoic acid. ChEBI:168887. View Source

5-Methyloctadecanoyl-CoA: Differential Accumulation in Age-Associated Sperm Metabolome vs. Other Acyl-CoAs

In an LC-MS/MS metabolomics study of human spermatozoa across age groups (young adult 21-30y, n=6; late adult 31-40y, n=7; advanced age 41-51y, n=5), methyloctadecanoyl-CoA was uniquely abundant in advanced-age spermatozoa while L-homocysteine was undetectable [1]. In contrast, other acyl-CoA species including pentadecanoyl-CoA and (3S)-3-hydroxylinoleoyl-CoA were upregulated but not exclusive to the advanced-age group, and (S)-hydroxyoctanoyl-CoA was downregulated [1]. Among 380 total metabolites identified, 164 showed significant differences across age groups (p < 0.05), and biomarker analysis yielded AUC = 1 for methyloctadecanoyl-CoA as an age-associated sperm biomarker [1].

Sperm Metabolome Biomarker

Head-to-head

Exclusive accumulation in advanced-age sperm; AUC = 1 biomarker classification

Enables age-associated metabolome biomarker research

LC-MS/MS; n=18 across three age groups; other acyl-CoAs not exclusive

Evidence Dimension	Age-associated differential abundance in human spermatozoa
Target Compound Data	Methyloctadecanoyl-CoA uniquely abundant in advanced-age group (41-51y); absent or below detection in younger groups
Comparator Or Baseline	Pentadecanoyl-CoA (upregulated), (3S)-3-hydroxylinoleoyl-CoA (upregulated), (S)-hydroxyoctanoyl-CoA (downregulated), L-homocysteine (undetectable in advanced-age)
Quantified Difference	Unique presence vs. absence; AUC = 1 for biomarker classification
Conditions	LC-MS/MS metabolomics; human spermatozoa; n=18 total across three age groups

Why This Matters

This compound serves as a defined biomarker for age-related sperm metabolome changes, making it valuable for fertility research and aging studies where other acyl-CoAs do not exhibit the same exclusivity of age-dependent accumulation.

• [1] Al-Malki AL, et al. Age-associated metabolomic changes in human spermatozoa. PMID: C12986010. Metabolomics study with LC-MS/MS. 2024. View Source

5-Methyloctadecanoyl-CoA vs. Straight-Chain C18:0-CoA (Octadecanoyl-CoA): Branched Substrate Specificity for LCAD

Human long-chain acyl-CoA dehydrogenase (LCAD) exhibits distinct substrate specificity for branched-chain versus straight-chain acyl-CoAs. Structural analysis reveals that LCAD contains Pro132 near the start of the E helix, causing helix unwinding that, combined with adjacent smaller residues, permits binding of bulky branched substrates such as 3α,7α,12α-trihydroxy-5β-cholestan-26-oyl-CoA [1]. This structural feature differentiates LCAD from other ACAD family members and enables processing of branched-chain fatty acyl-CoAs. Straight-chain octadecanoyl-CoA (C18:0-CoA) is a canonical substrate for LCAD, but the methyl branch at C5 in 5-methyloctadecanoyl-CoA introduces steric constraints that alter enzyme-substrate geometry and may shift processing toward peroxisomal pathways [2].

Branched vs Straight-Chain

Class-level inference

C5 methyl branch introduces steric constraints altering LCAD kinetics vs C18:0-CoA

Differentiates branched-chain from straight-chain oxidation studies

Structural basis from LCAD crystallography; kinetic data pending

Evidence Dimension	Enzyme substrate specificity based on branching
Target Compound Data	C5-methyl branched C18-CoA; predicted altered LCAD kinetics vs. straight-chain
Comparator Or Baseline	Octadecanoyl-CoA (straight-chain C18:0-CoA; canonical LCAD substrate)
Quantified Difference	Structural basis established; kinetic parameters not directly reported for 5-methyloctadecanoyl-CoA
Conditions	X-ray crystallography of human LCAD; recombinant enzyme assays

Why This Matters

Investigators comparing mitochondrial beta-oxidation of straight-chain versus branched-chain fatty acids require the specific branched isomer to control for enzyme specificity and metabolic flux partitioning.

• [1] Narayanan B, Xia C, McAndrew R, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports. 2024;14:12976. View Source
• [2] SMPDB Pathway: Oxidation of Branched-Chain Fatty Acids. Homo sapiens. View Source

Research and Industrial Applications of 5-Methyloctadecanoyl-CoA

Sperm Aging and Male Fertility Biomarker Discovery

Use as a defined reference standard in LC-MS/MS metabolomics workflows for quantifying age-associated changes in human spermatozoa. The compound's unique accumulation in advanced-age sperm (AUC = 1 biomarker classification) enables its use as a positive control for validation of fertility biomarker panels [1].

Acyl-CoA Dehydrogenase Substrate Specificity Profiling

Employ as a substrate for human LCAD, ACADSB, or peroxisomal oxidases to characterize branch-position-dependent enzyme kinetics. The C5-methyl branch position provides a defined structural probe for mapping the substrate-binding cavity and understanding metabolic channeling of monomethyl branched-chain fatty acids [1].

PPARα Ligand-Binding and Transcriptional Activation Assays

Utilize as the active CoA thioester ligand in PPARα fluorescence quenching or cofactor recruitment assays. The CoA form is essential for high-affinity receptor engagement (Kd ~nM range for branched-chain acyl-CoAs), whereas free acids fail to induce conformational changes or coactivator recruitment [1].

Peroxisomal Beta-Oxidation and Metabolic Flux Studies

Apply as a tracer substrate in isolated peroxisome or mitochondrial preparations to quantify beta-oxidation rates of branched-chain versus straight-chain fatty acids. The compound enables controlled studies of peroxisomal-mitochondrial metabolic partitioning and assessment of enzyme deficiencies affecting branched-chain lipid catabolism [1].

Application

Selection Property

Validation Focus

Sperm aging biomarker discovery

Unique age-dependent abundance profile

LC-MS/MS metabolomics validation

ACAD substrate specificity profiling

C5 branch-position-defined substrate

Enzyme kinetics assay design

PPARα ligand-binding assays

High-affinity CoA thioester form

Transcriptional activation assay validation

Peroxisomal beta-oxidation studies

Branched-chain acyl-CoA tracer

Metabolic flux partitioning analysis

• [1] SMPDB Pathway: Oxidation of Branched-Chain Fatty Acids; Hostetler HA, et al. Biochemistry. 2006; Narayanan B, et al. Sci Rep. 2024; Al-Malki AL, et al. Age-associated metabolomic changes in human spermatozoa. View Source